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Compound of Interest

Compound Name: 2-Bromo-4-nitroanisole

Cat. No.: B040242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for 2-
Bromo-4-nitroanisole from publicly accessible sources. It is intended for informational

purposes for a scientific audience. A comprehensive toxicological evaluation would require

dedicated experimental studies.

Introduction
2-Bromo-4-nitroanisole is a substituted aromatic compound with potential applications in

organic synthesis. As with any chemical entity intended for use in research and development,

particularly in the pharmaceutical industry, a thorough understanding of its toxicological profile

is paramount for ensuring personnel safety and for risk assessment. This technical guide

provides a summary of the known toxicological properties of 2-Bromo-4-nitroanisole, based

on available data. It is important to note that detailed experimental studies on this specific

compound are limited in the public domain.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromo-4-nitroanisole is presented in

the table below. These properties can influence its absorption, distribution, metabolism, and

excretion (ADME) profile, and thus its potential toxicity.
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Property Value

CAS Number 5197-28-4

Molecular Formula C₇H₆BrNO₃

Molecular Weight 232.03 g/mol

Appearance Yellow to brown solid

Melting Point 104-106 °C

Solubility
Moderately soluble in organic solvents (e.g.,

ethanol, dichloromethane), less soluble in water.

Toxicological Data
Comprehensive toxicological data for 2-Bromo-4-nitroanisole, such as specific LD50 or LC50

values from dedicated studies, are not readily available in the public literature. The primary

source of toxicological information comes from hazard classifications submitted to regulatory

bodies like the European Chemicals Agency (ECHA).

Hazard Classification
The following table summarizes the GHS hazard classifications for 2-Bromo-4-nitroanisole as

reported in the ECHA Classification and Labelling (C&L) Inventory and aggregated on

PubChem.[1] It is important to note that these classifications are based on notifications from

manufacturers and importers and may not be derived from comprehensive toxicological

studies.
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute Toxicity (Oral)
H302: Harmful if

swallowed
GHS07 Warning

Acute Toxicity

(Dermal)

H312: Harmful in

contact with skin
GHS07 Warning

Acute Toxicity

(Inhalation)

H332: Harmful if

inhaled
GHS07 Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation
GHS07 Warning

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation
GHS07 Warning

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation
GHS07 Warning

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on 2-Bromo-4-
nitroanisole are not available in the public domain. To provide a conceptual framework for the

type of study that would be required to determine acute oral toxicity, a generalized experimental

workflow based on the OECD 423 guideline (Acute Oral Toxicity – Acute Toxic Class Method) is

presented below.
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Preliminary Steps

Experimental Phase

Data Collection & Analysis

Dose range finding study (optional)

Selection of animal model (e.g., rats, mice)

Acclimatization of animals

Fasting of animals prior to dosing

Administration of 2-Bromo-4-nitroanisole via oral gavage

Observation for clinical signs of toxicity (e.g., behavioral changes, mortality)

Recording of body weight changes

Necropsy of surviving and deceased animals

Determination of LD50 or acute toxic class

Histopathological examination of target organs

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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Signaling Pathways
There is no specific information available in the public domain regarding the signaling pathways

that are affected by 2-Bromo-4-nitroanisole. For many xenobiotics, toxicity can be mediated

through the induction of cellular stress responses. A conceptual diagram illustrating a

generalized cellular response to a xenobiotic compound is provided below. This is a

hypothetical illustration and is not based on specific experimental data for 2-Bromo-4-
nitroanisole.

Exposure

Cellular Response Signaling Pathways Cellular Outcome

2-Bromo-4-nitroanisole
(Xenobiotic)

Reactive Oxygen Species (ROS) Generation

Endoplasmic Reticulum (ER) Stress

DNA Damage

Nrf2 Pathway
(Antioxidant Response)

Unfolded Protein Response (UPR)

DNA Damage Response (DDR)

Adaptation & Survival

Apoptosis

Click to download full resolution via product page

Caption: Generalized cellular stress response pathways to a xenobiotic.

Conclusion and Data Gaps
Based on the available information, 2-Bromo-4-nitroanisole should be handled as a

hazardous substance that can cause skin, eye, and respiratory irritation, and may be harmful if

swallowed, inhaled, or in contact with skin. There is a significant lack of publicly available, in-

depth toxicological studies for this compound. Key data gaps include:

Quantitative acute toxicity data: No specific LD50 or LC50 values have been identified.
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Chronic toxicity data: Information on the effects of repeated or long-term exposure is not

available.

Genotoxicity and carcinogenicity: No studies on the mutagenic or carcinogenic potential of 2-
Bromo-4-nitroanisole were found.

Reproductive and developmental toxicity: The effects on reproduction and development are

unknown.

Mechanism of action: The specific molecular and cellular mechanisms of toxicity have not

been elucidated.

For drug development professionals and researchers, it is crucial to exercise caution when

handling 2-Bromo-4-nitroanisole and to use appropriate personal protective equipment.

Further experimental investigation is necessary to fully characterize the toxicological profile of

this compound and to perform a comprehensive risk assessment for any potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-4-nitroanisole | C7H6BrNO3 | CID 78870 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: Toxicological Properties of 2-
Bromo-4-nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040242#toxicological-properties-of-2-bromo-4-
nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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